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Compound of Interest

Compound Name: 2-ethylbenzene-1-sulfonamide

CAS No.: 85-92-7

Cat. No.: B1627353

Get Quote

Part 1: Immediate Action (The "Red Card")
If you are currently dealing with a spill or immediate disposal requirement, follow these critical

parameters.
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Parameter Directive

Waste State
Solid (Pure substance) or Liquid (If dissolved in

solvent).[1]

Primary Hazard
Respiratory/Skin Sensitizer & Irritant.[1][2][3]

Potential aquatic toxicity.[4][5][6][7]

Incompatibility

Do NOT mix with Strong Oxidizers (e.g., Nitric

Acid, Peroxides) or Strong Acids (Risk of

hydrolysis/SO₂ evolution).[1]

Disposal Stream
Non-Halogenated Organic Waste (High-

Temperature Incineration).[1]

Spill Cleanup

Dampen with inert solvent (e.g., PEG-400 or

water) to suppress dust.[1] Scoop into a sealed

container. Do not sweep dry dust.

Part 2: Chemical Profile & Hazard Logic[2][5]
To dispose of 2-ethylbenzene-1-sulfonamide (CAS: 17536-18-8) correctly, you must

distinguish it from its parent hydrocarbons.[1]

The "Ethylbenzene" Confusion: Do not confuse this compound with Ethylbenzene (CAS: 100-

41-4), which is a highly flammable liquid solvent. The addition of the sulfonamide group (-

SO₂NH₂) drastically alters the physical and chemical properties:

State: It is a solid at room temperature (unlike liquid ethylbenzene).

Solubility: It has moderate water solubility but high solubility in polar organic solvents

(DMSO, Methanol).

Reactivity: The sulfonamide nitrogen is weakly acidic (

). It can form salts with strong bases.

Why Incineration? Sulfonamides are biologically active scaffolds (often used in drug discovery

for carbonic anhydrase inhibition). Because of their potential biological persistence and aquatic
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toxicity, landfill disposal is prohibited in best-practice laboratory management. High-

temperature incineration (

) is required to break the sulfur-nitrogen bond and capture the resulting sulfur oxides (

) in the scrubber systems of the waste facility.

Part 3: Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solid (Excess Reagent)
Use this for expired bottles, synthesis yield, or spill cleanup residues.[1]

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.

Avoid metal containers if the waste is potentially acidic or wet.

Labeling:

Primary Tag: "Hazardous Waste - Solid Organic."

Constituents: Write "2-Ethylbenzene-1-sulfonamide" clearly.

Hazard Checkbox: Check "Toxic" and "Irritant."

Packing: Double-bag the primary container in a clear polyethylene bag to prevent surface

contamination of the outer container during transport.

Storage: Store in the "Solid Waste" satellite accumulation area. Keep away from oxidizers.

Protocol B: Disposal of Solutions (Reaction Mixtures/HPLC
Waste)
Use this if the compound is dissolved in solvents like Methanol, DMSO, or DCM.[1]

Segregation (The Critical Step):

If solvent is Halogenated (e.g., DCM, Chloroform): Dispose in Halogenated Organic Waste

carboy.
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If solvent is Non-Halogenated (e.g., Methanol, Acetone, DMSO): Dispose in Non-

Halogenated Organic Waste carboy.

Concentration Check: If the concentration of sulfonamide is

, mark the container as "High Load" to alert the disposal vendor.

pH Verification: Ensure the waste stream pH is between 4 and 10. If the solution is highly

acidic (e.g., from a workup), neutralize it before adding it to the organic waste carboy to

prevent exothermic polymerization or gas evolution in the drum.

Part 4: Regulatory Classification (RCRA)
For US-based laboratories, compliance with the Resource Conservation and Recovery Act

(RCRA) is mandatory.

Classification
Status for 2-ethylbenzene-1-

sulfonamide
Notes

P-List / U-List Not Listed

It does not have a specific EPA

waste code (unlike Saccharin

U202).[1]

Characteristic Waste Likely Not Characteristic
Unless mixed with flammables

(D001) or corrosives (D002).[1]

Generator Status Process Waste

It is classified as "Non-

regulated chemical waste" by

federal code, but must be

managed as hazardous due to

SDS guidelines (Sensitizer).[1]

Final Disposition Fuel Blending / Incineration

The waste vendor will code

this for destruction via rotary

kiln incineration.[1]

Part 5: Visual Workflow (Decision Logic)
The following diagram outlines the decision process for segregating this specific waste stream.
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Waste: 2-Ethylbenzene-1-sulfonamide

Physical State?

Pure Solid / Spill Debris

Solid

 dissolved in Solution

Liquid

Bin: SOLID ORGANIC
(HDPE Jar)

Solvent Type?

Halogenated Solvent
(DCM, CHCl3)

Contains Halogens

Non-Halogenated Solvent
(MeOH, DMSO, Acetone)

No Halogens

Carboy: HALOGENATED
(Red Tag)

Carboy: NON-HALOGENATED
(Clear/Blue Tag)

Final Fate:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating sulfonamide waste streams based on physical state

and solvent carrier.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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